Cas no 723331-20-2 (ZJ 43)

• Product Name: ZJ 43
• CAS No: 723331-20-2
• MF: C₁₂H₂₀N₂O₇
• MW: 304.296403884888
• CID: 877557
• Update Time: 2025-04-19

ZJ 43 Chemical and Physical Properties

Names and Identifiers

• ZJ 43
• (2S)-2-[[(1S)-1-carboxy-3-methylbutyl]carbamoylamino]pentanedioic acid
• N-[[[(1S)-1-CARBOXY-3-METHYLBUTYL]AMINO]CARBONYL]-L-GLUTAMIC ACID
• zj43
• CID 11722553
• (2~{S})-2-[[(2~{S})-4-methyl-1-oxidanyl-1-oxidanylidene-pentan-2-yl]carbamoylamino]pentanedioic acid
• YDB33120
• BDBM50304738
• 2-(3-((S)-1-carboxy-3-methylbutyl)ureido)pentanedioic acid
• D6E

• Inchi： 1S/C12H20N2O7/c1-6(2)5-8(11(19)20)14-12(21)13-7(10(17)18)3-4-9(15)16/h6-8H,3-5H2,1-2H3,(H,15,16)(H,17,18)(H,19,20)(H2,13,14,21)/t7-,8-/m0/s1
• InChI Key： BSGWCSGMXAVYRT-YUMQZZPRSA-N
• SMILES： OC([C@H](CC(C)C)NC(N[C@H](C(=O)O)CCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 304.12700
• Monoisotopic Mass: 304.12705098 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 304.30
• XLogP3: 0.2
• Topological Polar Surface Area: 153

Experimental Properties

• PSA: 153.03000
• LogP: 0.88470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives